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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of C.l. Pigment
Yellow 176 (CAS No. 90268-24-9), a significant disazo pigment. This document details the
synthetic pathway, experimental protocols, and key data points relevant to its preparation.

Introduction

Pigment Yellow 176 is a brilliant yellow diarylide pigment known for its good lightfastness, heat
stability, and solvent resistance, making it suitable for applications such as printing inks and
coatings.[1][2] Chemically, it is a complex disazo pigment produced through a mixed coupling
reaction. This guide will elaborate on the essential chemical transformations and procedural
details for its laboratory-scale synthesis.

Synthesis Pathway

The synthesis of Pigment Yellow 176 is a two-step process characteristic of azo pigment
production:

» Diazotization: The primary aromatic diamine, 4-(4-Amino-3-chlorophenyl)-2-
chlorobenzenamine, undergoes a diazotization reaction to form a tetrazo salt. This reaction
is typically carried out in an acidic medium at low temperatures using sodium nitrite.
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e Azo Coupling: The resulting tetrazo salt is then coupled with a mixture of two different
coupling agents: N-(2,4-dimethylphenyl)-3-oxobutanamide and N-(4-chloro-2,5-
dimethoxyphenyl)-3-oxobutanamide.[3] This mixed coupling results in a solid solution of

symmetrical and asymmetrical pigment molecules, which defines the final properties of
Pigment Yellow 176.[4]

The overall synthesis pathway is depicted in the following diagram:
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Starting Materials Reaction Intermediates

! Diazotization i
4-(4-Amino-3-chlorophenyl)- (NaNO2, HCl, 0-5 °C) X _ Azo Coupling
2-chlorobenzenamine Tetrazotized Diamine (Mixed Coupters, pH=4.5)
N-(2,4-dimethylphenyl)-
3-oxobutanamide ‘
N-(4-chloro-2,5-dimethoxyphenyl)-
3-oxobutanamide

Final Broduct

Pigment Yellow 176
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Diazotiization

Grepare Diamine Suspension in HCD

Y

Cool to 0-5 °C

Y

Add NaNO2 Solution

Y

Stir for 30-60 min at 0-5 °C

Diazotization Complete

Az‘ ; Coupling

Prepare Mixed Coupler Suspension

Combine Tetrazo and Coupler Suspensions at pH 4.5

Stir until Coupling is Complete

Heat Slurry to 85-95 °C

Product‘;solation

Filter Hot Slurry

Wash with Hot Water

Dry the Pigment

Pigment Yellow 176
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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